Tetradecanal

• CAS No.: 124-25-4
• Product Name: Tetradecanal
• Molecular Formula: C14H28O
• Molecular Weight: 212.37 g/mol
• IUPAC Name: tetradecanal
• Standard InChI: InChI=1S/C14H28O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15/h14H,2-13H2,1H3
• Standard InChIKey: UHUFTBALEZWWIH-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCC=O
• Canonical SMILES: CCCCCCCCCCCCCC=O
• Boiling Point: 260.0 °C
• Density: 0.825-0.830
• Melting Point: 20.5 °C; Mp 30 ° (23 °); 30°C
• Physical Description: Solid; colourless to pale yellow liquid/fatty, orris-like odou
• Description: Myristaldehyde, also known as 1-tetradecanal or CH3(CH2)12cho, belongs to the class of organic compounds known as fatty aldehydes. These are long chain aldehydes with a chain of at least 12 carbon atoms. Thus, myristaldehyde is considered to be a fatty aldehyde lipid molecule. Myristaldehyde exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Myristaldehyde has been detected in multiple biofluids, such as feces, saliva, and urine. Within the cell, myristaldehyde is primarily located in the membrane (predicted from logP) and cytoplasm. Myristaldehyde can be biosynthesized from tetradecane. Myristaldehyde is an amber, citrus peel, and dry tasting compound that can be found in a number of food items such as ceylon cinnamon, mandarin orange (clementine, tangerine), parsley, and lemon. This makes myristaldehyde a potential biomarker for the consumption of these food products. Myristaldehyde has been linked to the inborn metabolic disorders including celiac disease.; Tetradecanal is a long-chain fatty aldehyde that is tetradecane in which two hydrogens attached to a terminal carbon are replaced by an oxo group. It is found in coriander. It has a role as a bacterial metabolite and a plant metabolite. It is a long-chain fatty aldehyde and a 2,3-saturated fatty aldehyde. It derives from a hydride of a tetradecane.
• Solubility: soluble inmost organic solvents; Insoluble in water; 1 ml in 1 ml of 80% alcohol (in ethanol)
• Synonyms: Tetradecanal; 1-Tetradecanal; Aldehyde Peche; Myristinaldehyde; Myristylaldehyde; NSC 66435; Peach Aldehyde; Tetradecanaldehyde; Tetradecyl Aldehyde; n-Tetradecanal; n-Tetradecyl Aldehyde
• PubChem Compound: 31291
• Last Modified: Nov 11 2021